Cas no 2228521-57-9 (1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228521-57-9
• MF: C₁₇H₂₁NO₆
• MW: 335.35174536705
• CID: 6269945
• PubChem ID: 165685107
• Update Time: 2025-10-15

1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid
• 1-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1883152
• 2228521-57-9

• Inchi： 1S/C17H21NO6/c1-16(2,3)24-15(22)18-10-5-6-13(23-4)12(7-10)17(14(20)21)8-11(19)9-17/h5-7H,8-9H2,1-4H3,(H,18,22)(H,20,21)
• InChI Key： IOVGHUITLQTWHO-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2C=C(C=CC=2OC)NC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 335.13688739g/mol
• Monoisotopic Mass: 335.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Additional information on 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid

1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228521-57-9): An Overview

1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228521-57-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and biological activities of this compound, as well as its potential applications in pharmaceutical research.

The molecular structure of 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid is composed of a cyclobutane ring with a carboxylic acid group and a substituted phenyl ring. The tert-butoxycarbonyl (Boc) group on the amino functionality provides stability and protection during synthesis and biological evaluation. The methoxy substitution on the phenyl ring further enhances the compound's solubility and bioavailability.

Recent studies have focused on the synthesis of 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid using various methodologies. One notable approach involves the coupling of a protected amino acid with a cyclobutane derivative, followed by deprotection to yield the final product. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid has demonstrated significant potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising inhibitory effects on kinases, which are key targets in cancer therapy. Additionally, preliminary studies have indicated that this compound may have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. The compound's stability in physiological conditions and its ability to cross the blood-brain barrier (BBB) further enhance its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid in various disease models. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential commercialization.

In conclusion, 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228521-57-9) represents a promising compound in the field of medicinal chemistry and drug discovery. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing therapeutic options for various diseases.